Propioin
Propioin
4-hydroxyhexan-3-one is a hexanone that is hexan-3-one substituted by a hydroxy group at position 4. It is a secondary alcohol, a secondary alpha-hydroxy ketone and a hexanone.
Brand Name:
Vulcanchem
CAS No.:
4984-85-4
VCID:
VC0540390
InChI:
InChI=1S/C6H12O2/c1-3-5(7)6(8)4-2/h5,7H,3-4H2,1-2H3
SMILES:
CCC(C(=O)CC)O
Molecular Formula:
C6H12O2
Molecular Weight:
116.16 g/mol
Propioin
CAS No.: 4984-85-4
Cat. No.: VC0540390
Molecular Formula: C6H12O2
Molecular Weight: 116.16 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | 4-hydroxyhexan-3-one is a hexanone that is hexan-3-one substituted by a hydroxy group at position 4. It is a secondary alcohol, a secondary alpha-hydroxy ketone and a hexanone. |
|---|---|
| CAS No. | 4984-85-4 |
| Molecular Formula | C6H12O2 |
| Molecular Weight | 116.16 g/mol |
| IUPAC Name | 4-hydroxyhexan-3-one |
| Standard InChI | InChI=1S/C6H12O2/c1-3-5(7)6(8)4-2/h5,7H,3-4H2,1-2H3 |
| Standard InChI Key | SKCYVGUCBRYGTE-UHFFFAOYSA-N |
| SMILES | CCC(C(=O)CC)O |
| Canonical SMILES | CCC(C(=O)CC)O |
| Appearance | Solid powder |
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